Cas no 82079-63-8 (3,6-anhydro-1-bromo-1-deoxy-D-galactitol)

• Product Name: 3,6-anhydro-1-bromo-1-deoxy-D-galactitol
• CAS No: 82079-63-8
• MF: C₆H₁₁BrO₄
• MW: 227.053141832352
• CID: 1806501
• PubChem ID: 158201
• Update Time: 2025-04-21

3,6-anhydro-1-bromo-1-deoxy-D-galactitol Chemical and Physical Properties

Names and Identifiers

• 3,6-anhydro-1-bromo-1-deoxy-D-galactitol
• 1-bromo-1-deoxy-3,6-anhydrogalactitol
• 82079-63-8
• 1-Bromo-3,6-anhydrodulcitol
• 1,4-Anhydro-6-bromo-6-deoxygalactitol
• Galactitol, 1,4-anhydro-6-bromo-6-deoxy-
• DTXSID501002458
• 3,6-Anhydro-1-bromo-1-deoxyhexitol

• Inchi： 1S/C6H11BrO4/c7-1-3(8)6-5(10)4(9)2-11-6/h3-6,8-10H,1-2H2/t3-,4+,5-,6+/m0/s1
• InChI Key： BCDSPCSLFCVMHP-BGPJRJDNSA-N
• SMILES： BrC[C@@H]([C@@H]1[C@H]([C@@H](CO1)O)O)O

Computed Properties

• Exact Mass: 225.98407g/mol
• Monoisotopic Mass: 225.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.9Ų